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This technical guide provides an in-depth overview of the Cognitive Test Application (Cotapp),

a digital assessment tool designed for researchers, scientists, and drug development

professionals investigating cognitive functions in children. Cotapp offers a nuanced evaluation

of attention, information processing, and executive functions through a series of gamified tasks.

This document details the test's structure, its basic and specialized parameters, experimental

protocols, and the cognitive science principles underpinning its design.

Introduction to Cotapp
Cotapp is a computerized cognitive test developed for children aged 6 to 12.[1][2] It provides a

detailed profile of a child's cognitive strengths and weaknesses in approximately 35 minutes.[1]

The application is structured into seven distinct blocks, each targeting specific cognitive

domains.[1][3] Cotapp generates a total of 22 basic and 46 specialized parameters, which are

presented in a Basisrapportage (Basic Report) and a Specialistische rapportage (Specialist

Report).[1][3][4][5]
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Core Cognitive Domains Assessed
Cotapp is designed to measure a range of cognitive skills, which are broadly categorized into

the following domains:

Processing Speed: The pace at which a child can perceive, interpret, and respond to

information.

Attention: The ability to focus on relevant stimuli and disregard distractions.

Executive Control: Higher-order cognitive processes that regulate and control other cognitive

functions.

(Working) Memory: The capacity to hold and manipulate information over short periods.

Learning Speed: The rate at which a child acquires new information or skills within the test.

Behavior during the task: Observational metrics of a child's approach and engagement with

the test.[1]

Data Presentation: Cotapp Parameters
The following tables summarize the 22 basic parameters generated by Cotapp, categorized by

their respective cognitive domains. The specialized parameters are further detailed

breakdowns of these basic measures, often specific to each of the seven test blocks.

Basic Parameters
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Cognitive Domain Basic Parameter Description

Processing Speed Reaction Speed

A weighted combination of

reaction times from blocks 1, 2,

3, 4, and 7.[2]

Variability in Reaction Speed

A measure of the consistency

of reaction times across blocks

1, 2, 3, 4, and 7.[2]

Reaction Speed under

Cognitive Load

The difference in reaction time

between Block 2 (two-choice

reaction time) and Block 1

(simple reaction time).

Acceleration Capacity in

Reaction Speed

The change in reaction time

between Block 3 (with

rewards) and Block 2.

Attention Sustained Attention

Measures the ability to

maintain focus over a longer

period, assessed in the first

part of Block 7.[3]

Arousal Regulation

Assessed in the second part of

Block 7 through the

introduction of variable and

longer inter-stimulus intervals.

[3]

Inattentiveness
A measure of lapses in

attention during the tasks.

Distractibility
The ability to ignore irrelevant

stimuli.

Executive Control Interference Sensitivity

The effect of conflicting

information on performance,

measured in Block 4.

Response Inhibition
The ability to suppress a

prepotent response.[2]
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Cognitive Flexibility
The ability to switch between

different tasks or mental sets.

Planning

The ability to formulate a

sequence of actions to achieve

a goal.

Decision Time
The time taken to make a

choice in Block 6.

Variability in Decision Time
The consistency of decision-

making speed in Block 6.[2]

(Working) Memory Reaction Speed (Simple)
Reaction time in the simple

working memory task.

Errors (Simple)
Number of errors in the simple

working memory task.

Reaction Speed (Complex)
Reaction time in the complex

working memory task.

Errors (Complex)
Number of errors in the

complex working memory task.

Learning Speed Learning Speed

A measure of how much

practice a child needs before

starting each block.[2]

Behavior during the Task Needed Support

The amount of standardized

coaching required by the child

during the test.[2]

Verbalizing

The extent to which the child

talks to themselves during the

test.[2]

Restlessness

The degree of physical

movement observed during the

test.[2]
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Specialized Parameters
The 46 specialized parameters provide a more granular analysis of the child's performance.

These are detailed in the Specialist Report and include metrics such as:

Median reaction times for each of the seven blocks.

The number of errors per block.

The number of premature responses (responses made before the stimulus appears).

The number of irrelevant button presses.

The number of extra responses to a single stimulus.

The frequency of response confusion (pressing both "yes" and "no" buttons in quick

succession).

The number of extremely slow responses.[3]

Experimental Protocols
The Cotapp test is administered individually in a quiet, low-distraction environment.[1] The

child is seated in front of a computer, and the test administrator provides initial instructions and

observes the child's behavior during the test, using a standardized coaching and observation

form.[1][6] The test is self-paced, meaning the next trial is only presented after the child has

responded to the previous one.[1] The entire test, consisting of seven blocks, takes

approximately 30 to 40 minutes to complete.[1] Each block is preceded by instructions and a

short practice session.[1]

Overview of the Seven Test Blocks
Block 1: Simple Processing Speed: A simple reaction time task where the child must press a

"yes" button as quickly as possible when the main character, "Cotapp," appears on the

screen. This block consists of 6 practice items and 20 test items.[3]

Block 2: Multiple Processing Speed: A two-choice reaction time task where the child must

press the "yes" button for "Cotapp" and a "no" button for his friend. This block includes 6
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practice items and 30 test items.[3]

Block 3: Acceleration Capacity in Reaction Speed: This block is similar to Block 2, but the

child receives points and rewarding feedback for correct and timely responses. This block

aims to measure the effect of motivation on performance.

Block 4: Interference Sensitivity: In this block, the stimuli ("Cotapp" or his friend) appear on

either the left or right side of the screen, creating compatible and incompatible stimulus-

response associations to measure the child's ability to inhibit incorrect responses. This block

has 6 practice items and 40 test items.[3]

Block 5: (Working) Memory: An n-back task where the child must indicate if the current

image is the same as the one presented 'n' trials ago. The difficulty increases from 1-back to

2-back, with the later introduction of distracting images.

Block 6: Waiting Time Consideration: A decision-making task where the child chooses

between a short waiting time for fewer points or a longer waiting time for more points.

Block 7: Sustained Attention and Arousal Regulation: This block is divided into two parts. The

first part is a repetition of Block 2 to measure sustained attention after a period of cognitive

effort. The second part introduces longer and unpredictable intervals between stimuli to

assess arousal regulation. The first part contains 6 practice items and 30 test items.[3]

Visualizations of Workflows and Logical
Relationships
Cotapp Test Administration Workflow
The following diagram illustrates the standardized workflow for administering the Cotapp test.
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Test Administration Phase
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Start Test
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Block 2: Multiple Processing Speed
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End of Test
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Cotapp Test Administration Workflow
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Cognitive Processes Assessed in Cotapp Blocks
This diagram illustrates the primary cognitive processes targeted by each of the seven blocks

of the Cotapp test.

Cotapp Test Blocks

Primary Cognitive Processes

Block 1

Simple Processing Speed

Block 2

Choice Reaction Time

Block 3

Motivation & Reward Sensitivity

Block 4

Response Inhibition & Interference Control

Block 5

Working Memory

Block 6

Decision Making

Block 7

Sustained Attention & Arousal

Click to download full resolution via product page

Cognitive Processes Assessed in Cotapp Blocks

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1219975/docs#understanding-cotapp-a-technical-guide-to-its-basic-and-specialized-parameters
https://www.benchchem.com/product/b1219975/docs#understanding-cotapp-a-technical-guide-to-its-basic-and-specialized-parameters
https://www.benchchem.com/product/b1219975/docs#understanding-cotapp-a-technical-guide-to-its-basic-and-specialized-parameters
https://www.benchchem.com/product/b1219975/docs#understanding-cotapp-a-technical-guide-to-its-basic-and-specialized-parameters
https://www.benchchem.com/product/b1219975?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

